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Compound of Interest

Compound Name: Pentylcyclohexane

Cat. No.: B1580667

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of pentylcyclohexane as a
model compound in hydrocarbon research, particularly in the development of surrogate fuels
for diesel and jet fuel. This document includes key physical and chemical data, experimental
protocols for combustion studies, and logical workflows for surrogate fuel formulation.

Physicochemical Properties of Pentylcyclohexane

Pentylcyclohexane is a cycloalkane that is a component of some crude oils and has been
utilized as a representative of naphthenic compounds in surrogate fuel mixtures. Its properties
are crucial for understanding its behavior in various hydrocarbon systems. A summary of its key
properties is presented below.
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Property Value Reference
Molecular Formula Ci11H22 [1112113114]
Molecular Weight 154.29 g/mol [11[2][3]
CAS Number 4292-92-6 [11[21[3114]
Colorless liquid with a mild
Appearance [3]
odor
Boiling Point 203-204 °C at 760 mmHg [1]
Density (liquid) 0.81 g/cm?3 at 20°C [5]
Standard Enthalpy of
, o -7465.0 + 3.7 kd/mol [2]
Combustion (liquid)
Standard Enthalpy of
_ -214.3 £ 3.8 kd/mol [1]
Formation (gas)
Enthalpy of Vaporization 46.1 kJ/mol at 298.15 K [4]
Flash Point 66.1 °C (Closed Cup)
logP (Octanol/Water Partition
o 5.7 [3]
Coefficient)
Vapor Pressure 0.396 mmHg at 25 °C

Applications in Surrogate Fuel Formulation

Pentylcyclohexane is a valuable component in the formulation of surrogate fuels, which are
mixtures of a few well-characterized compounds designed to emulate the combustion behavior
of complex real fuels like jet fuel and diesel.[6][7][8][9] The inclusion of pentylcyclohexane
helps to represent the cycloalkane (naphthenic) content of these fuels, which is crucial for
accurately modeling properties such as ignition quality and emissions.[6][10][11]

The general workflow for developing a surrogate fuel incorporating pentylcyclohexane
involves several key steps, from analyzing the target fuel to validating the performance of the
surrogate mixture.
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Caption: Workflow for Surrogate Fuel Development.

Experimental Protocols for Combustion Studies

Detailed experimental investigation of the combustion characteristics of pentylcyclohexane is
essential for developing and validating kinetic models. The following protocols are adapted
from studies on closely related alkylcyclohexanes and are directly applicable to
pentylcyclohexane.

Ignition Delay Time Measurement using a Shock Tube

Ignition delay time is a critical parameter for characterizing fuel reactivity.[12][13][14][15][16] It
is typically measured at high temperatures behind a reflected shock wave in a shock tube.

Objective: To measure the time between the passage of a reflected shock wave and the onset
of combustion for a pentylcyclohexane/oxidizer mixture.

Apparatus:

High-pressure shock tube

High-speed pressure transducers

Optical detectors for chemiluminescence (e.g., OH* at 308 nm, CH* at 431 nm)[15]

Data acquisition system

Procedure:
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Mixture Preparation: Prepare a homogeneous mixture of pentylcyclohexane vapor, an
oxidizer (e.g., air or a specific Oz/diluent mixture), and a diluent (e.g., Argon) in a mixing
tank. The mole fractions of each component should be precisely controlled.

Shock Tube Preparation: Evacuate the driven section of the shock tube to a high vacuum.

Filling: Introduce the prepared gas mixture into the driven section to a specific initial
pressure.

Diaphragm Rupture: Increase the pressure in the driver section until the diaphragm ruptures,
generating a shock wave that propagates through the driven section.

Data Acquisition: The incident shock wave reflects off the end wall of the driven section,
creating a region of high temperature and pressure. High-speed pressure transducers and
optical detectors record the pressure and light emission profiles as a function of time.[14][15]

Ignition Delay Time Determination: The ignition delay time is defined as the time interval
between the arrival of the reflected shock wave at the measurement location and the sharp
increase in pressure or light emission, indicating the onset of ignition.[15]
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Caption: Workflow for Ignition Delay Time Measurement.

Laminar Flame Speed Measurement using a Constant
Volume Bomb

Laminar flame speed is a fundamental property of a combustible mixture that is crucial for
understanding flame propagation and validating combustion models.[17][18][19][20] The
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constant volume bomb method is widely used for its ability to measure flame speeds at engine-
relevant pressures and temperatures.[18][19]

Objective: To determine the unstretched laminar flame speed of a premixed
pentylcyclohexane/air mixture.

Apparatus:

e Spherical constant volume combustion chamber

e High-pressure injection system for liquid fuel

» High-voltage ignition system with central electrodes

o High-speed schlieren imaging system or pressure transducer

» Data acquisition system

Procedure:

o Chamber Preparation: Evacuate the combustion chamber to a high vacuum.

e Mixture Preparation: Introduce a known amount of liquid pentylcyclohexane into the heated
chamber, allowing it to vaporize completely. Then, introduce the oxidizer (e.g., air) to achieve
the desired equivalence ratio and initial pressure.

« Ignition: After a suitable mixing time, ignite the mixture at the center of the chamber using a
spark discharge.

o Data Recording: Record the propagation of the spherical flame front using a high-speed
camera and/or the pressure rise in the chamber as a function of time.[20]

o Data Analysis:
o From the images, determine the flame radius as a function of time.

o Calculate the stretched flame speed from the rate of change of the flame radius.
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o The pressure data can be used to calculate the burned gas fraction and the unburned gas
temperature and density.

o Extrapolate the stretched flame speed to zero stretch to obtain the unstretched laminar
flame speed.[18]

Oxidation Studies in a Jet-Stirred Reactor

Jet-stirred reactors (JSRs) are used to study the oxidation and pyrolysis of fuels at well-
controlled temperatures and residence times, providing valuable data on the formation of
intermediate species.[10][11][21][22][23]

Objective: To identify and quantify the stable intermediate species formed during the oxidation
of pentylcyclohexane over a range of temperatures.

Apparatus:

e Fused silica jet-stirred reactor

o Temperature controller and furnace

e Mass flow controllers for gases

o High-performance liquid chromatography (HPLC) pump for liquid fuel injection

o Heated sampling probe

e Gas chromatograph with mass spectrometer (GC-MS) and/or flame ionization detector (FID)
Procedure:

o Reactor Setup: Heat the JSR to the desired reaction temperature.

o Reactant Flow: Introduce a continuous flow of a dilute mixture of pentylcyclohexane,
oxygen, and a large excess of an inert gas (e.g., nitrogen) into the reactor through four
nozzles to ensure rapid mixing.
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o Steady State: Allow the system to reach a steady state, typically for a duration of several
residence times.

o Sampling: Extract a sample of the reacting mixture from the reactor through a heated probe
to quench the reactions.

e Analysis: Analyze the sampled gases using GC-MS/FID to identify and quantify the
concentrations of the reactant, products, and stable intermediate species.[10][11]

o Temperature Variation: Repeat the experiment at different temperatures to obtain species
concentration profiles as a function of temperature.

Safety Precautions

Pentylcyclohexane is a flammable liquid and should be handled with appropriate safety
precautions. It may cause skin and eye irritation. All experiments should be conducted in a
well-ventilated area, and appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat, should be worn. Refer to the Safety Data Sheet (SDS) for
detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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